N-((1r,4r)-4-((5-fluoropyrimidin-2-yl)oxy)cyclohexyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: N-[4-(5-fluoropyrimidin-2-yl)oxycyclohexyl]-4-methylthiadiazole-5-carboxamide
• InChI: InChI=1S/C14H16FN5O2S/c1-8-12(23-20-19-8)13(21)18-10-2-4-11(5-3-10)22-14-16-6-9(15)7-17-14/h6-7,10-11H,2-5H2,1H3,(H,18,21)
• InChI Key: SVQRZXPEIXZOAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)NC2CCC(CC2)OC3=NC=C(C=N3)F
• Molecular Formula: C14H16FN5O2S
• Molecular Weight: 337.37 g/mol

Description

N-((1r,4r)-4-((5-fluoropyrimidin-2-yl)oxy)cyclohexyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C14H16FN5O2S and its molecular weight is 337.37. The purity is usually 95%.
BenchChem offers high-quality N-((1r,4r)-4-((5-fluoropyrimidin-2-yl)oxy)cyclohexyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((1r,4r)-4-((5-fluoropyrimidin-2-yl)oxy)cyclohexyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

A study by Hafez, Alshammari, and El-Gazzar (2015) explored the antimicrobial activity of polysubstituted and condensed pyrazolopyranopyrimidine and pyrazolopyranotriazine derivatives. These compounds were evaluated against bacterial and fungal strains, showing potent antibacterial agents comparable to norfloxacin and antifungal activity superior to fluconazole (Hafez, Alshammari, & El-Gazzar, 2015). This highlights the potential of structurally similar compounds in antimicrobial research.

Anticancer Agents

Research into dehydroabietic acid derivatives by Li et al. (2020) demonstrated the compounds' interactions with DNA and bovine serum albumin (BSA), showing selective cytotoxicity against cancer cell lines, indicating potential as anticancer agents (Li, Fei, Wang, Kong, & Long, 2020). This suggests that compounds with similar functionalities could be explored for their anticancer properties.

Antitumor Activity

Lombardo et al. (2004) discovered a dual Src/Abl kinase inhibitor with excellent antiproliferative activity against both hematological and solid tumor cell lines, offering insights into the development of antitumor agents (Lombardo, Lee, Chen, Norris, Barrish, Behnia, Castaneda, Cornelius, Das, Doweyko, Fairchild, Hunt, Inigo, Johnston, Kamath, Kan, Klei, Marathe, Pang, Peterson, Pitt, Schieven, Schmidt, Tokarski, Wen, Wityak, & Borzilleri, 2004). This exemplifies how structural modification can lead to significant antitumor properties.